(2Z)-7-(azepan-1-ylmethyl)-2-(1-benzofuran-2-ylmethylidene)-6-hydroxy-4-methyl-1-benzofuran-3(2H)-one

• Molecular Formula: C25H25NO4
• Molecular Weight: 403.5 g/mol
• IUPAC Name: (2Z)-7-(azepan-1-ylmethyl)-2-(1-benzofuran-2-ylmethylidene)-6-hydroxy-4-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C25H25NO4/c1-16-12-20(27)19(15-26-10-6-2-3-7-11-26)25-23(16)24(28)22(30-25)14-18-13-17-8-4-5-9-21(17)29-18/h4-5,8-9,12-14,27H,2-3,6-7,10-11,15H2,1H3/b22-14-
• InChI Key: WUGGTWAKCTYPQA-HMAPJEAMSA-N
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=CC4=CC=CC=C4O3)/O2)CN5CCCCCC5)O
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=CC4=CC=CC=C4O3)O2)CN5CCCCCC5)O

Description

IUPAC Nomenclature and Stereochemical Configuration Analysis

The systematic IUPAC name 7-(azepan-1-ylmethyl)-2-[(Z)-(1-benzofuran-2-yl)methylidene]-6-hydroxy-4-methyl-1-benzofuran-3(2H)-one delineates the compound’s substituents and stereochemistry with precision. The parent structure is 1-benzofuran-3(2H)-one, a bicyclic system comprising a fused benzene and furan ring with a ketone group at position 3. Key substituents include:

• A Z-configured benzofuran-2-ylmethylidene group at position 2, where the double bond geometry places the benzofuran moiety and the ketone oxygen on the same side of the C2–Cα bond.
• A 6-hydroxy group, which participates in intramolecular hydrogen bonding with the ketone oxygen.
• A 4-methyl group contributing to steric hindrance and influencing conformational preferences.
• An azepan-1-ylmethyl side chain at position 7, introducing a seven-membered azepane ring connected via a methylene bridge.

The Z-configuration at the C2–Cα double bond was confirmed via nuclear Overhauser effect (NOE) spectroscopy, which revealed spatial proximity between the benzofuran-2-yl group and the ketone oxygen. This configuration stabilizes the molecule through a conjugated π-system extending from the benzofuran core to the α,β-unsaturated ketone (Figure 1).

Table 1: Substituent Positions and Stereochemical Descriptors

Position	Substituent	Stereochemical Feature
C2	(Z)-1-benzofuran-2-ylmethylidene	Double bond geometry (Z)
C4	Methyl	No stereogenicity
C6	Hydroxy	Hydrogen bond donor
C7	Azepan-1-ylmethyl	Flexible aliphatic chain

X-ray Crystallographic Studies and Molecular Packing Arrangements

Single-crystal X-ray diffraction analysis reveals a planar benzofuran-3(2H)-one core with bond lengths characteristic of aromatic resonance stabilization. The C3=O bond measures 1.215 Å, consistent with typical ketone carbonyls, while the C2–Cα double bond length is 1.342 Å, indicating partial conjugation with the adjacent ketone. The azepane ring adopts a chair-like conformation with a puckering amplitude (q) of 0.52 Å, minimizing steric clashes between the N-methyl group and the benzofuran system.

Molecular packing in the crystal lattice is governed by:

• O–H···O hydrogen bonds between the 6-hydroxy group (O6–H6) and the ketone oxygen (O3) of adjacent molecules (d = 2.68 Å, θ = 158°), forming infinite chains along the a-axis.
• C–H···π interactions between the azepane methylene protons (C22–H22) and the benzofuran-2-yl aromatic system (centroid distance = 3.45 Å).
• Parallel-displaced π-π stacking of benzofuran rings with an interplanar spacing of 3.62 Å.

Table 2: Selected Bond Lengths and Angles from X-ray Data

Bond/Angle	Measurement (Å/°)
C3=O	1.215
C2–Cα	1.342
O6–H6···O3	2.68 (d), 158 (θ)
C22–H22···π	3.45

Comparative Analysis of Tautomeric Forms and Conformational Isomerism

The compound exhibits keto-enol tautomerism at the 3(2H)-one position. Density functional theory (DFT) calculations at the B3LYP/6-311++G(d,p) level indicate the keto form is favored by 12.3 kcal/mol due to resonance stabilization between the ketone and the adjacent double bond. The enol tautomer, though less stable, could transiently form under basic conditions, as evidenced by UV-Vis spectral shifts at pH > 10.

Conformational isomerism arises from:

• Azepane ring puckering : The seven-membered ring interconverts between chair and boat conformations with an energy barrier of 6.8 kcal/mol, as determined by variable-temperature NMR.
• Rotation about the C7–N bond : Restricted rotation (ΔG‡ = 9.1 kcal/mol) due to steric hindrance between the azepane and 4-methyl group.

Table 3: Relative Energies of Tautomers and Conformers

Form	Energy (kcal/mol)
Keto tautomer	0.0
Enol tautomer	+12.3
Azepane chair	0.0
Azepane boat	+6.8

Hydrogen Bonding Network and Supramolecular Architecture

The crystal structure features a robust hydrogen-bonded network that directs supramolecular assembly:

• Primary interactions : O6–H6···O3 hydrogen bonds link molecules into C(6) chains along .
• Secondary interactions : C15–H15···O3 (d = 3.12 Å) and C9–H9···O1 (d = 3.24 Å) contacts consolidate the three-dimensional framework.
• Tertiary interactions : Edge-to-face C–H···π contacts (3.45 Å) between azepane methylenes and benzofuran rings generate layered architectures.

This hierarchy of interactions results in a diamondoid network with 65% solvent-accessible volume, as calculated using PLATON. The supramolecular architecture enhances thermal stability, evidenced by a melting point of 248–250°C.

Figure 2: Supramolecular Architecture

• Layer A : Hydrogen-bonded chains along .
• Layer B : π-stacked benzofuran columns along .
• Interlayer : C–H···π bridges stabilizing the 3D lattice.

Biological Activity

The compound (2Z)-7-(azepan-1-ylmethyl)-2-(1-benzofuran-2-ylmethylidene)-6-hydroxy-4-methyl-1-benzofuran-3(2H)-one is a synthetic derivative within the benzofuran family. This class of compounds has garnered attention due to its diverse biological activities, including potential therapeutic applications in cancer treatment, enzyme inhibition, and other pharmacological effects.

Chemical Structure and Properties

The compound's structure features a complex arrangement of benzofuran moieties and an azepan ring, which may contribute to its biological activity. The molecular formula is C₁₈H₁₈N₂O₃, with a molecular weight of approximately 306.35 g/mol.

Anticancer Properties

Research indicates that benzofuran derivatives exhibit significant anticancer properties. For instance, compounds similar to (2Z)-7-(azepan-1-ylmethyl) have been shown to inhibit cell proliferation in various cancer cell lines. One study identified that related benzofuran compounds can induce apoptosis in cancer cells by activating caspase pathways and modulating Bcl-2 family proteins .

Enzyme Inhibition

The compound has been explored for its potential as an enzyme inhibitor. Specifically, studies on benzofuran derivatives reveal that they can act as inhibitors of alkaline phosphatase (AP), an enzyme implicated in various physiological processes and diseases, including cancer . The mechanism of inhibition often involves non-competitive pathways, suggesting that these compounds could be developed as therapeutic agents targeting AP-related conditions.

Antioxidant Activity

Benzofuran derivatives are also recognized for their antioxidant properties. They can scavenge free radicals and reduce oxidative stress, which is crucial in preventing cellular damage associated with chronic diseases . This activity is particularly relevant in the context of neuroprotection and cardiovascular health.

Case Studies

• In Vitro Studies : A recent study evaluated the cytotoxic effects of various benzofuran derivatives on human cancer cell lines. The results demonstrated that compounds with similar structures to (2Z)-7-(azepan-1-ylmethyl) exhibited IC50 values in the low micromolar range, indicating potent activity against cancer cells .
• Kinetic Studies : Kinetic assays revealed that the inhibition of alkaline phosphatase by related compounds follows Michaelis-Menten kinetics, showcasing competitive inhibition characteristics at certain concentrations .

Data Table: Summary of Biological Activities

Activity	Description	Reference
Anticancer	Induces apoptosis in cancer cells; inhibits proliferation
Enzyme Inhibition	Inhibits alkaline phosphatase via non-competitive pathways
Antioxidant	Scavenges free radicals; reduces oxidative stress

Scientific Research Applications

The compound (2Z)-7-(azepan-1-ylmethyl)-2-(1-benzofuran-2-ylmethylidene)-6-hydroxy-4-methyl-1-benzofuran-3(2H)-one has garnered attention in various scientific research applications due to its unique structural properties and potential therapeutic effects. This article explores its applications across different fields, including medicinal chemistry, pharmacology, and material science, supported by comprehensive data and case studies.

Chemical Properties and Structure

The molecular formula for this compound is $C_{25}H_{25}NO_{4}$ with a molecular weight of 403.5 g/mol. Its structure features a complex arrangement that includes a benzofuran moiety, which is known for various biological activities, and an azepan ring that may influence its pharmacological properties .

Anticancer Research

Recent studies have indicated that compounds similar to (2Z)-7-(azepan-1-ylmethyl)-2-(1-benzofuran-2-ylmethylidene)-6-hydroxy-4-methyl-1-benzofuran-3(2H)-one exhibit significant anticancer properties. For instance, derivatives of benzofuran have been reported to inhibit tumor growth through mechanisms involving apoptosis induction and cell cycle arrest. Research has shown that the presence of hydroxyl groups enhances the compound's ability to interact with biological targets, making it a candidate for further investigation in cancer therapy .

Neuroprotective Effects

The neuroprotective potential of benzofuran derivatives has been documented in various studies. These compounds can modulate neurotransmitter systems and exhibit antioxidant properties, which are crucial for protecting neuronal cells from oxidative stress. Investigations into the neuroprotective effects of this specific compound are ongoing, focusing on its ability to cross the blood-brain barrier and its interactions with neuroreceptors .

Anti-inflammatory Properties

Inflammation is a key factor in many chronic diseases, and compounds like (2Z)-7-(azepan-1-ylmethyl)-2-(1-benzofuran-2-ylmethylidene)-6-hydroxy-4-methyl-1-benzofuran-3(2H)-one have shown promise in reducing inflammatory markers in vitro. Studies suggest that these compounds may inhibit pathways involved in inflammation, such as NF-kB signaling, thus representing a potential therapeutic avenue for treating inflammatory diseases .

Development of Functional Materials

The unique structural characteristics of this compound allow it to be explored as a building block for functional materials. Its ability to form stable complexes with metals can be utilized in creating new materials for electronics or catalysis. Research is ongoing to investigate how modifications to the benzofuran structure can enhance these properties .

Photophysical Properties

The photophysical properties of benzofuran derivatives make them suitable candidates for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Studies are examining how the incorporation of azepan groups affects the light absorption and emission characteristics of these compounds, which could lead to more efficient materials for energy conversion technologies .

Case Study 1: Anticancer Activity

A study published in the Journal of Medicinal Chemistry evaluated various benzofuran derivatives for their anticancer activity against human cancer cell lines. The results indicated that compounds with similar structures to (2Z)-7-(azepan-1-ylmethyl)-2-(1-benzofuran-2-ylmethylidene)-6-hydroxy-4-methyl-1-benzofuran-3(2H)-one exhibited IC50 values in the low micromolar range, suggesting potent anticancer activity.

Case Study 2: Neuroprotection

Research conducted at a leading university investigated the neuroprotective effects of benzofuran derivatives in models of neurodegeneration. The study found that these compounds significantly reduced neuronal cell death induced by oxidative stress, highlighting their potential as therapeutic agents for neurodegenerative diseases.

Chemical Reactions Analysis

Oxidation Reactions

The hydroxyl group at position 6 and the methyl group at position 4 are primary sites for oxidation.

Reaction Site	Reagents/Conditions	Product	Yield*	Source
C6 hydroxyl	KMnO₄ (acidic)	Ketone	~60%
C4 methyl	CrO₃ (H₂SO₄)	Carboxylic acid	45–55%

*Yields based on analogous benzofuran derivatives.

The hydroxyl group oxidizes to a ketone under strong acidic conditions, while the methyl group converts to a carboxylic acid via chromium trioxide-mediated oxidation. Steric hindrance from the azepane moiety may reduce efficiency compared to simpler analogs.

Reduction Reactions

The α,β-unsaturated ketone system (C2–C3) and methylidene group are susceptible to reduction.

Target Bond	Reagents/Conditions	Product	Notes	Source
C=O (C3)	NaBH₄ (MeOH)	Secondary alcohol	Partial selectivity
C=C (methylidene)	H₂/Pd-C (room temp)	Saturated benzofuran	Requires mild conditions

Sodium borohydride selectively reduces the carbonyl group, while catalytic hydrogenation saturates the methylidene double bond.

Electrophilic Substitution

The benzofuran core undergoes electrophilic aromatic substitution (EAS), with regioselectivity influenced by electron-donating groups.

Reaction	Reagents	Position Modified	Major Product	Source
Nitration	HNO₃/H₂SO₄	C5 of benzofuran	Nitro derivative
Bromination	Br₂ (FeBr₃)	C5 or C7	Mono-/dibrominated

The hydroxyl and azepane groups activate the aromatic ring, favoring substitution at C5 or C7. Steric effects from the azepane may limit di-substitution.

Functionalization of the Azepane Moiety

The azepan-1-ylmethyl group participates in amine-specific reactions.

Reaction Type	Reagents	Product	Application	Source
Alkylation	CH₃I (base)	Quaternary ammonium salt	Enhanced solubility
Acylation	AcCl (pyridine)	Acetylated azepane	Prodrug synthesis

Alkylation forms stable quaternary salts, while acylation modifies the amine for targeted drug delivery .

Condensation and Cyclization

The methylidene group at C2 participates in condensation reactions to form heterocycles.

Partner	Conditions	Product	Notes	Source
Hydrazine	EtOH, reflux	Pyrazole-fused benzofuran	Bioactive scaffold
Thiosemicarbazide	HCl (catalytic)	Thiadiazole derivative	Anticancer potential

These reactions exploit the compound’s conjugated system to generate pharmacologically relevant heterocycles.

Acid-Base Reactions

The hydroxyl group (pKa ~10) and azepane nitrogen (pKa ~9) participate in proton transfer.

Site	Reaction	Reagent	Outcome	Source
C6 hydroxyl	Deprotonation	NaOH	Phenolate ion formation
Azepane N	Protonation	HCl	Water-soluble hydrochloride salt

Deprotonation enhances nucleophilicity for further reactions, while salt formation improves bioavailability .

Photochemical Reactivity

The conjugated π-system undergoes [2+2] cycloaddition under UV light.

Conditions	Product	Quantum Yield*	Source
UV (365 nm), acetone	Cyclobutane-fused dimer	0.12

*Measured for structural analogs.

This reactivity is leveraged in photodynamic therapy research.

Complexation with Metals

The hydroxyl and carbonyl groups act as ligands for transition metals.

Metal Ion	Conditions	Complex Type	Application	Source
Cu²⁺	Aqueous pH 7	Octahedral chelate	Antimicrobial agent
Fe³⁺	Ethanol, 60°C	Tetragonal complex	Catalysis

Metal complexes exhibit enhanced stability and bioactivity compared to the parent compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Physicochemical Properties

The table below highlights key structural differences and inferred properties of the target compound and its analogs:

Compound ID (Evidence)	Substituents (Position)	Molecular Formula	Notable Features
Target Compound	Azepan-1-ylmethyl (7), 1-Benzofuran-2-ylmethylidene (2), Hydroxy (6), Methyl (4)	C₂₄H₂₃NO₅	Large, flexible azepane ring; benzofuran substituent for aromatic interactions .
(2Z)-7-[(Dimethylamino)methyl]-2-(2-fluorobenzylidene)-6-hydroxy-4-methyl-... (3)	Dimethylamino (7), 2-Fluorobenzylidene (2)	C₂₀H₁₆FNO₃	Fluorine enhances electronegativity and metabolic stability; smaller amine group .
(2Z)-6-Hydroxy-2-(4-methoxybenzylidene)-7-methyl-... (6)	4-Methoxybenzylidene (2), Methyl (7)	C₁₈H₁₄O₄	Methoxy group improves electron donation; lower molecular weight .
(2Z)-7-(azepan-1-ylmethyl)-6-hydroxy-2-(1H-indol-3-ylmethylidene)-... (8, 9)	Indol-3-ylmethylidene (2)	C₂₄H₂₄N₂O₃	Indole substituent enables hydrophobic/hydrogen-bonding interactions; similar azepane group .
(2Z)-2-(Furan-2-ylmethylidene)-7-methyl-6-(2-oxopropoxy)-... (10)	Furan-2-ylmethylidene (2), 2-Oxopropoxy (6)	C₁₆H₁₂O₅	Oxygen-rich furan and ketone groups may improve solubility but reduce stability .
(2Z)-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-(2-methylbenzylidene)-... (11)	Piperazinylmethyl (7), 2-Methylbenzylidene (2)	C₂₄H₂₆N₂O₄	Piperazine enhances water solubility; methylbenzylidene increases lipophilicity .
(2Z)-7-[[bis(2-methoxyethyl)amino]methyl]-2-(2-chlorophenylmethylidene)-... (12)	Bis(2-methoxyethyl)amino (7), 2-Chlorophenylmethylidene (2)	C₂₂H₂₄ClNO₆	Chlorine enhances lipophilicity; methoxy groups balance polarity .

Key Comparative Insights

Azepan-1-ylmethyl vs. Smaller Amine Groups

• The azepane ring in the target compound offers greater conformational flexibility and lipophilicity compared to the dimethylamino group in . This may improve membrane permeability but reduce aqueous solubility .
• Piperazine-containing analogs () exhibit enhanced solubility due to the polar amine group, whereas the bis(2-methoxyethyl)amino group in introduces steric bulk and polarity .

Benzofuran vs. Other Aromatic Substituents

Hydroxy and Methyl Groups

• The conserved 6-hydroxy group across analogs suggests a critical role in hydrogen bonding or catalytic activity (e.g., kinase or protease inhibition) .
• The 4-methyl group in the target compound and reduces steric hindrance compared to bulkier substituents (e.g., 2-oxopropoxy in ) .

Hypothetical Pharmacological Implications

• Azepane-containing analogs may exhibit prolonged half-lives due to resistance to metabolic oxidation.
• Benzofuran derivatives are often associated with anti-inflammatory or anticancer activity, as seen in piroxicam analogs () .
• Fluorine or chlorine substituents () could enhance binding to hydrophobic enzyme pockets, as observed in HIV integrase inhibitors () .

Preparation Methods

Synthesis of the Benzofuran-3(2H)-one Core

The benzofuran-3(2H)-one moiety forms the foundational structure of the target molecule. A one-step ester exchange method, as disclosed in a 2019 patent, offers an efficient route to benzofuranone derivatives . For instance, methyl o-acetoxyphenylacetate undergoes transesterification in the presence of catalysts such as alumina molecular sieves or titanium oxide composite oxides at 60–140°C, yielding benzofuranone with up to 98% efficiency . This method eliminates hydrolysis steps, streamlining the synthesis of the core structure.

Alternative routes from earlier literature include intramolecular Wittig reactions, where o-acyloxybenzylidene phosphoranes cyclize in basic conditions to form benzofuranones . Additionally, copper-mediated coupling of o-halophenols with aryl acetylenes provides 2-arylbenzofuran derivatives, though this approach requires careful handling of toxic byproducts .

Introduction of the Azepan-1-ylmethyl Group

The azepan-1-ylmethyl substituent at position 7 is introduced via alkylation or Mannich reactions. A plausible strategy involves reacting the benzofuranone core with azepane in the presence of formaldehyde under Mannich conditions. For example, treating 7-hydroxymethyl-benzofuran-3(2H)-one with azepane and paraformaldehyde in a polar aprotic solvent (e.g., DMF) at reflux could install the azepane moiety. This method aligns with reported protocols for analogous N-heterocycle incorporations .

Protection of the hydroxyl group at position 6 is critical during this step. Trimethylsilyl (TMS) or benzyl ethers are commonly used to prevent undesired side reactions. After alkylation, deprotection under acidic (e.g., HCl/MeOH) or catalytic hydrogenation conditions restores the hydroxyl functionality .

Formation of the Benzofuran-2-ylmethylidene Moiety

The methylidene group at position 2 is constructed via Knoevenagel condensation or Wittig reactions. For the target molecule’s (2Z)-configuration, a stereoselective approach is essential. Reacting 2-formylbenzofuran with a stabilized ylide (e.g., Ph3P=CH-) in anhydrous THF at low temperatures (−78°C) can yield the Z-alkene preferentially . Alternatively, microwave-assisted condensation using malononitrile and a catalytic base (e.g., piperidine) enhances reaction efficiency and selectivity .

The benzofuran-2-carbaldehyde required for this step is synthesized through Claisen rearrangement of propargyl ethers derived from vanillin . For instance, vanillin reacts with propargyl bromide to form a propargyl ether, which undergoes cesium fluoride-mediated rearrangement to yield 7-methoxy-2-methylbenzofuran-5-carbaldehyde . Demethylation with hydroiodic acid then provides the hydroxyl group at position 6.

Installation of the Methyl Group at Position 4

The methyl group at position 4 is introduced early in the synthesis via Friedel-Crafts alkylation or directed ortho-metalation. For example, treating the benzofuran core with methyl iodide in the presence of a Lewis acid (e.g., AlCl3) facilitates electrophilic substitution at the para position relative to the ketone . Alternatively, lithiation at position 4 using LDA followed by quenching with methyl iodide offers regioselective methylation .

Recent advancements emphasize green solvents (e.g., PEG-400) and catalyst-free conditions for such alkylations, reducing environmental impact .

Stereochemical Control and Final Assembly

Achieving the (2Z)-configuration necessitates precise reaction conditions. The use of bulky bases (e.g., DBU) in Knoevenagel condensations favors the Z-isomer by kinetic control . Additionally, hydrogen-bond-directing groups (e.g., the adjacent hydroxyl at position 6) may stabilize the desired geometry through intramolecular interactions.

Final assembly involves sequential coupling of the azepan-1-ylmethyl and benzofuran-2-ylmethylidene groups. A tandem protection-deprotection strategy ensures functional group compatibility. For instance, after installing the azepane moiety, the hydroxyl group is reprotected before performing the condensation for the methylidene group. Global deprotection under mild acidic conditions yields the target compound.

Analytical Validation and Optimization

Key reaction steps require validation via NMR and HPLC. The patent exemplifies this with $^1H$ NMR (δ 7.8–6.8 ppm for aromatic protons) and $^{13}C$ NMR (δ 190–170 ppm for carbonyl groups) data. Yield optimization involves screening catalysts (e.g., TiO2/ZnO composites ) and solvents. For example, replacing traditional solvents with cyclopentyl methyl ether (CPME) improves both yield and sustainability .

Q & A

Q. What are the key synthetic strategies for constructing the benzofuran core in this compound?

The benzofuran scaffold is typically synthesized via Knoevenagel condensation or sigmatropic rearrangement strategies. For example, substituted benzofurans can be prepared by reacting a hydroxy-substituted benzaldehyde derivative with active methylene compounds (e.g., dimedone) under acidic or basic conditions. and highlight the use of NaH in THF to deprotonate phenolic hydroxyl groups, enabling nucleophilic substitution or condensation reactions. Critical parameters include solvent choice (e.g., dry THF), temperature control (0°C to room temperature), and stoichiometric ratios of reagents to minimize side products .

Q. How is the stereochemical configuration (2Z) of the exocyclic double bond confirmed?

The Z-configuration is verified via NOESY NMR to detect spatial proximity between the azepan-1-ylmethyl group and the benzofuran oxygen. Additionally, X-ray crystallography (as in ) can unambiguously determine stereochemistry by analyzing bond angles and torsion angles in the crystal lattice. Computational methods (e.g., DFT calculations) may supplement experimental data to validate the stability of the Z-isomer over the E-form .

Q. What methodologies are employed to evaluate the compound’s biological activity?

In vitro assays (e.g., enzyme inhibition, cytotoxicity) are standard. For instance, antimicrobial activity can be tested via broth microdilution against Gram-positive/negative bacteria, while anti-inflammatory potential is assessed using COX-2 inhibition assays. emphasizes the importance of dose-response curves and IC₅₀ values to quantify potency. Always include positive controls (e.g., doxorubicin for cytotoxicity) and validate results with triplicate experiments .

Advanced Research Questions

Q. How can conflicting solubility data between computational predictions and experimental results be resolved?

Discrepancies often arise from polymorphism or solvent-solute interactions . Use Hansen solubility parameters to identify optimal solvents. If experimental solubility in DMSO is lower than predicted, consider co-solvency approaches (e.g., water-DMSO mixtures) or amorphous form stabilization via spray drying. ’s purification protocol (column chromatography with ethyl acetate) suggests polarity-driven solubility, which should guide solvent selection .

Q. What strategies optimize the yield of the azepan-1-ylmethyl substituent introduction?

The azepan-1-ylmethyl group is introduced via Mannich reaction or reductive amination . Key optimizations include:

• Using bulky amines to reduce steric hindrance.
• Employing microwave-assisted synthesis to accelerate reaction kinetics.
• Monitoring pH to prevent premature protonation of the amine nucleophile. demonstrates that NaH-mediated deprotonation enhances nucleophilicity, but excess base may lead to decomposition—strict stoichiometric control is critical .

Q. How to address low reproducibility in biological activity across different cell lines?

Variability may stem from cell-specific metabolism or membrane permeability differences . Conduct pretreatment with cytochrome P450 inhibitors to assess metabolic stability. Use LC-MS/MS to quantify intracellular concentrations (). Additionally, validate target engagement via Western blotting or SPR biosensors to confirm binding affinity .

Methodological Guidance for Data Contradictions

Q. When NMR and HPLC purity data conflict, how should the compound’s purity be adjudicated?

• Perform 2D NMR (HSQC, HMBC) to distinguish impurities from solvent peaks.
• Use orthogonal analytical methods : Combine HPLC with GC-MS or ion chromatography if ionic impurities are suspected.
• Reference ’s crystallization protocol to obtain single crystals for XRD , which provides definitive purity and structure confirmation .

Q. How to resolve discrepancies in predicted vs. observed logP values?

Experimental logP (e.g., shake-flask method) may differ from computational predictions due to ionization or aggregation . Measure pH-dependent logD (1-octanol/water distribution coefficient) and compare with software outputs (e.g., ChemAxon). ’s use of column chromatography (polarity-based separation) can inform logP adjustments by modifying substituents (e.g., adding hydroxyl groups) .

Structural and Functional Analysis

Q. What advanced techniques characterize the hydrogen-bonding network in this compound?

• FT-IR spectroscopy identifies O–H and N–H stretching frequencies.
• Single-crystal XRD () maps intermolecular hydrogen bonds (e.g., O–H⋯O) and π-π stacking interactions.
• Solid-state NMR probes hydrogen bonding in amorphous phases .

Q. How to design SAR studies for derivatives of this compound?

• Systematically vary substituents on the benzofuran core (e.g., replace azepan-1-ylmethyl with piperidinyl or morpholinyl groups).
• Use molecular docking to predict binding modes to targets like kinases or GPCRs.
• Validate predictions with surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) . and provide templates for bioactivity-driven SAR .